Cas no 898774-68-0 (3'-Chloro-3-(3-methoxyphenyl)propiophenone)

• Product Name: 3'-Chloro-3-(3-methoxyphenyl)propiophenone
• CAS No: 898774-68-0
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• CID: 870621
• PubChem ID: 24725831
• Update Time: 2025-05-19

3'-Chloro-3-(3-methoxyphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one
• 3'-CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• AKOS016021599
• DTXSID80644224
• 898774-68-0
• MFCD03843112
• 3'-Chloro-3-(3-methoxyphenyl)propiophenone

• MDL： MFCD03843112
• Inchi： 1S/C16H15ClO2/c1-19-15-7-2-4-12(10-15)8-9-16(18)13-5-3-6-14(17)11-13/h2-7,10-11H,8-9H2,1H3
• InChI Key： AWDYZEYFRUMHMK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 274.07600
• Monoisotopic Mass: 274.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.16410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Chloro-3-(3-methoxyphenyl)propiophenone

Comprehensive Guide to 3'-Chloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-68-0): Properties, Applications, and Market Insights

3'-Chloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chlorinated propiophenone derivative features a unique molecular structure, combining a methoxyphenyl group with a chlorinated aromatic ring, making it valuable for synthetic applications. Researchers often search for "3'-Chloro-3-(3-methoxyphenyl)propiophenone synthesis" or "CAS 898774-68-0 applications," highlighting its relevance in modern chemistry.

The compound's molecular formula is C₁₆H₁₅ClO₂, with a molecular weight of 274.74 g/mol. Its structural features include a propiophenone backbone modified with a 3-methoxyphenyl substituent and a 3'-chloro group, which influence its reactivity and physical properties. These characteristics make it a subject of interest for queries like "3'-Chloro-3-(3-methoxyphenyl)propiophenone solubility" or "thermal stability of CAS 898774-68-0."

In pharmaceutical research, 3'-Chloro-3-(3-methoxyphenyl)propiophenone serves as a key intermediate in the synthesis of bioactive molecules. Its aromatic chloro and methoxy groups enhance its utility in constructing complex drug scaffolds, addressing trending topics such as "drug discovery intermediates 2024" and "building blocks for CNS drugs." The compound's role in medicinal chemistry aligns with the growing demand for novel therapeutic agents.

Beyond pharmaceuticals, this compound finds applications in material science and organic electronics. Researchers exploring "organic semiconductor precursors" or "photoactive materials" often investigate its derivatives. The methoxyphenyl moiety contributes to electron delocalization, making it relevant for optoelectronic applications, a hot topic in sustainable technology.

The market for 3'-Chloro-3-(3-methoxyphenyl)propiophenone reflects broader trends in fine chemicals and custom synthesis. With increasing interest in "high-purity chemical intermediates" and "tailor-made compounds for R&D," suppliers emphasize stringent quality control. Analytical techniques like HPLC and NMR ensure compliance with industry standards, addressing common search terms such as "CAS 898774-68-0 purity analysis."

Environmental and safety considerations are critical for handling chlorinated aromatic compounds. While not classified as hazardous under standard regulations, proper storage conditions (e.g., ambient temperature, dry environments) are recommended. These precautions align with searches for "safe handling of propiophenone derivatives" and "chemical storage best practices."

Future research directions for 898774-68-0 may explore its potential in catalysis or green chemistry applications. The compound’s versatility positions it well for investigations into "atom-efficient synthetic routes" or "biodegradable chemical platforms," topics gaining traction in academic and industrial circles.